6,7-Diamino-2-methyl-benzothiazole

Description

The query "6,7-Diamino-2-methyl-benzothiazole" does not directly appear in the search results. However, the search results do provide information on similar compounds, including their properties and applications.

One similar compound is 6-Methyl-benzothiazole-2,5-diamine, which features a benzothiazole core with amino substituents at the 2 and 5 positions. This compound has garnered attention in medicinal chemistry due to its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Research indicates that it exhibits significant antimicrobial properties, with effectiveness against various bacterial strains. It has also been observed to induce apoptosis in cancer cell lines and can significantly reduce edema in animal models. The biological activity of 6-Methyl-benzothiazole-2,5-diamine can be attributed to mechanisms such as enzyme inhibition, metal ion complexation, and signal pathway modulation. Another related compound is Benzothiazole-2,6-diamine, which has a molecular weight of 165.216, a density of 1.5±0.1 g/cm3, and a boiling point of 404.4±37.0 °C at 760 mmHg . Its molecular formula is C7H7N3S, and it has a melting point of 207 °C .

Another similar compound is (S)-(−)-2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole, which can be used to prepare its sulfate monohydrate salt, a good material for nonlinear optical (NLO) applications . It can also be used as a corrosion inhibitor for mild steel in acidic medium and as an intermediate in the synthesis of pramipexole, a dopamine D2subfamily receptor agonist . Additionally, there is 2-Amino-5, 6 (6, 7)-Dichlorobenzothiazole, a diazo component used in the preparation of various heterocyclic disperse dyes, specifically Disperse violet and red . Lastly, 2-Methylbenzothiazole is another related compound, with the molecular formula C8H7NS .

• CAS No.: 101258-10-0
• Product Name: 6,7-Diamino-2-methyl-benzothiazole
• Molecular Formula: C8H9N3S
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 2-methyl-1,3-benzothiazole-6,7-diamine
• Standard InChI: InChI=1S/C8H9N3S/c1-4-11-6-3-2-5(9)7(10)8(6)12-4/h2-3H,9-10H2,1H3
• Standard InChIKey: RBFVCKBGMGPJIT-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C(=C(C=C2)N)N
• Canonical SMILES: CC1=NC2=C(S1)C(=C(C=C2)N)N
• Synonyms: 6,7-Benzothiazolediamine,2-methyl-(9CI)
• PubChem Compound: 13741065
• Last Modified: Jul 17 2023